Cas no 842144-03-0 (5-bromo-2-chloro-N4-ethyl-pyridine-3,4-diamine)

5-bromo-2-chloro-N4-ethyl-pyridine-3,4-diamine structure

842144-03-0 structure

Product Name:5-bromo-2-chloro-N4-ethyl-pyridine-3,4-diamine

CAS No:842144-03-0

MF:C₇H₉BrClN₃

MW:250.523459196091

MDL:MFCD23135597

CID:1040015

PubChem ID:45480182

Update Time:2024-10-26

5-bromo-2-chloro-N4-ethyl-pyridine-3,4-diamine Chemical and Physical Properties

Names and Identifiers

- 5-Bromo-2-chloro-N3-ethylpyridine-3,4-diamine
- 3-AMINO-5-BROMO-2-CHLORO-4-ETHYLAMINOPYRIDINE
- 5-bromo-2-chloro-N4-ethyl-3,4-Pyridinediamine
- 5-bromo-2-chloro-N4-ethyl-pyridine-3,4-diamine
- 5-broMo-2-chloro-N-ethylpyridine-3,4-diaMine
- 5-Bromo-2-chloro-N4-ethyl-3,4-pyridinediamine (ACI)
- 5-Bromo-2-chloro-N′-ethylpyridine-3,4-diamine
- P12008
- PB34847
- GLLKZSMRYAAZPF-UHFFFAOYSA-N
- CS-13134
- SCHEMBL689170
- 5-BROMO-2-CHLORO-4-N-ETHYLPYRIDINE-3,4-DIAMINE
- 5-BROMO-2-CHLORO-N4-ETHYLPYRIDINE-3,4-DIAMINE
- CS-M0499
- 3,4-PYRIDINEDIAMINE, 5-BROMO-2-CHLORO-N4-ETHYL-
- AKOS037649670
- 842144-03-0
- MDL： MFCD23135597
- Inchi： 1S/C7H9BrClN3/c1-2-11-6-4(8)3-12-7(9)5(6)10/h3H,2,10H2,1H3,(H,11,12)
- InChI Key： GLLKZSMRYAAZPF-UHFFFAOYSA-N
- SMILES： ClC1C(N)=C(NCC)C(Br)=CN=1

Computed Properties

Exact Mass: 248.96700
Monoisotopic Mass: 248.96684g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 2
Complexity: 147
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.2
Topological Polar Surface Area: 50.9Å²

Experimental Properties

PSA: 50.94000
LogP: 3.16570

5-bromo-2-chloro-N4-ethyl-pyridine-3,4-diamine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Fluorochem	231570-250mg	5-Bromo-2-chloro-N3-ethylpyridine-3,4-diamine	842144-03-0	95%	250mg	￡657.00	2022-02-28
Fluorochem	231570-1g	5-Bromo-2-chloro-N3-ethylpyridine-3,4-diamine	842144-03-0	95%	1g	￡1644.00	2022-02-28
Chemenu	CM341747-100mg	5-bromo-2-chloro-N4-ethyl-3,4-Pyridinediamine	842144-03-0	95%+	100mg	$470	2022-06-10
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Chemenu	CM341747-1g	5-bromo-2-chloro-N4-ethyl-3,4-Pyridinediamine	842144-03-0	95%+	1g	$1559	2022-06-10
ChemScence	CS-M0499-100mg	5-Bromo-2-chloro-N4-ethylpyridine-3,4-diamine	842144-03-0		100mg	$243.0	2022-04-26
ChemScence	CS-M0499-250mg	5-Bromo-2-chloro-N4-ethylpyridine-3,4-diamine	842144-03-0		250mg	$405.0	2022-04-26
ChemScence	CS-M0499-1g	5-Bromo-2-chloro-N4-ethylpyridine-3,4-diamine	842144-03-0		1g	$810.0	2022-04-26
Apollo Scientific	OR948787-100mg	5-Bromo-2-chloro-N4-ethylpyridine-3,4-diamine	842144-03-0	>98%	100mg	£362.00	2024-05-25
Apollo Scientific	OR948787-250mg	5-Bromo-2-chloro-N4-ethylpyridine-3,4-diamine	842144-03-0	>98%	250mg	£570.00	2024-05-25

5-bromo-2-chloro-N4-ethyl-pyridine-3,4-diamine Production Method

Production Method 1

607371-01-7

842144-03-0

Reaction Conditions

1.1 Reagents: Hydrochloric acid , Stannous chloride Solvents: Water ; 1 h, rt; cooled

Reference

Identification of 4-(2-(4-Amino-1,2,5-oxadiazol-3-yl)-1-ethyl-7-{[(3S)-3-piperidinylmethyl]oxy}-1H-imidazo[4,5-c]pyridin-4-yl)-2-methyl-3-butyn-2-ol (GSK690693), a Novel Inhibitor of AKT Kinase

Heerding, Dirk A.; Rhodes, Nelson; Leber, Jack D.; Clark, Tammy J.; Keenan, Richard M.; et al, Journal of Medicinal Chemistry, 2008, 51(18), 5663-5679